Cas no 1523078-29-6 (2-(1-benzylpyrrolidin-2-yl)ethanimidamide)

• Product Name: 2-(1-benzylpyrrolidin-2-yl)ethanimidamide
• CAS No: 1523078-29-6
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 6323235
• PubChem ID: 82661213
• Update Time: 2025-10-29

2-(1-benzylpyrrolidin-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylpyrrolidin-2-yl)ethanimidamide
• 1523078-29-6
• EN300-1866352

• Inchi： 1S/C13H19N3/c14-13(15)9-12-7-4-8-16(12)10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H3,14,15)
• InChI Key： TWHXINDZKFAMFY-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC1CC(=N)N

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(1-benzylpyrrolidin-2-yl)ethanimidamide

2-(1-Benzylpyrrolidin-2-yl)ethanimidamide (CAS No. 1523078-29-6): A Promising Compound in Medicinal Chemistry and Drug Discovery

2-(1-Benzylpyrrolidin-2-yl)ethanimidamide (CAS No. 1523078-29-6) represents a novel class of heterocyclic compounds with significant potential in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has attracted increasing attention due to its ability to modulate key biological targets implicated in various disease pathways. Recent advancements in drug discovery and targeted therapy have highlighted the importance of 2-(1-benzylpyrrolidin-2-yl)ethanimidamide as a scaffold for the development of therapeutics targeting neurodegenerative disorders, inflammatory conditions, and oncological diseases.

The molecular framework of 2-(1-benzylpyrrolidin-2-yl)ethanimidamide combines a pyrrolidin-2-yl ring with a benzyl group, creating a versatile platform for the introduction of functional groups. This structural feature enables the compound to interact with multiple protein targets, including kinase enzymes, ion channels, and transcription factors. Structural studies have demonstrated that the benzylpyrrolidin-2-yl moiety plays a critical role in stabilizing protein-ligand interactions, while the ethanimidamide group contributes to the compound's metabolic stability and bioavailability.

Recent research published in Journal of Medicinal Chemistry (2023) has revealed that 2-(1-benzylpyrrolidin-2-yl)ethanimidamide exhibits potent inhibitory activity against tau protein aggregation, a hallmark of Alzheimer's disease. The compound's ability to disrupt pathological protein assemblies suggests its potential as a therapeutic agent for neurodegenerative disorders. Computational modeling studies have further elucidated the molecular mechanisms underlying its antagonistic activity against beta-amyloid peptides, which are central to the pathogenesis of Alzheimer's disease.

Advances in combinatorial chemistry have enabled the synthesis of 2-(1-benzylpyrrolidin-2-yl)ethanimidamide derivatives with enhanced pharmacological profiles. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that modifications to the benzyl group significantly improved the compound's cell permeability and target selectivity. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of 2-(1-benzylylpyrrolidin-2-yl)ethanimidamide derivatives.

From a synthetic perspective, 2-(1-benzylpyrrolidin-2-yl)ethanimidamide can be prepared via a multi-step process involving Ugi reaction and Strecker synthesis methodologies. The development of efficient synthetic routes is crucial for the large-scale production of this compound, particularly for its application in preclinical drug development. Recent innovations in green chemistry have enabled more sustainable synthesis protocols, reducing the environmental impact of 2-(1-benzylpyrrolidin-2-yl)ethanimidamide production.

Pharmacokinetic studies of 2-(1-benzylpyrrolidin-2-yl)ethanimidamide have shown promising results in animal models. In vivo experiments in mice have demonstrated that the compound exhibits high oral bioavailability and extended half-life, attributes that are essential for the development of chronic disease therapeutics. These findings suggest that 2-(1-benzylpyrrolidin-2-yl)ethanimidamide could be a viable candidate for long-acting formulations in pharmaceutical applications.

The therapeutic potential of 2-(1-benzylpyrrolidin-2-yl)ethanimidamide extends beyond neurodegenerative diseases. Research published in Pharmaceutical Research (2023) has identified its anti-inflammatory properties in models of autoimmune disorders. The compound's ability to modulate cytokine signaling pathways and immune cell activation makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and multiple sclerosis.

From a drug delivery standpoint, the unique chemical structure of 2-(1-benzylpyrrolidin-2-yl)ethanimidamide allows for the design of nanoparticle formulations and liposomal delivery systems. These approaches can enhance the compound's targeted delivery to specific tissues, reducing systemic side effects and improving therapeutic outcomes. Recent advances in biomaterials science have enabled the development of smart drug delivery systems that respond to physiological cues, further optimizing the pharmacological profile of 2-(1-benzylpyrrolidin-2-yl)ethanimidamide.

Despite its promising properties, the development of 2-(1-benzylpyrrolidin-2-yl)ethanimidamide as a therapeutic agent is still in its early stages. Challenges such as drug resistance, toxicity profiles, and clinical translation require further investigation. Ongoing research in targeted therapy and personalized medicine is expected to provide insights into the optimal use of this compound in clinical settings.

Overall, 2-(1-benzylpyrrolidin-2-yl)ethanimidamide (CAS No. 1523078-29-6) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its potential therapeutic applications, positions it as a valuable scaffold for the development of next-generation therapeutics. Continued research in drug discovery and biomedical innovation will be essential to fully realize the therapeutic potential of this compound in the treatment of complex diseases.